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Compound of Interest

Compound Name: 4-Benzyloxyphenyl isocyanate

Cat. No.: B112699 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-isocyanato-4-

phenylmethoxybenzene, also known as 4-benzyloxyphenyl isocyanate. It details its chemical

and physical properties, outlines potential synthetic pathways, and explores the biological

significance of the broader class of benzyloxyphenyl derivatives, offering insights for its

potential applications in drug discovery and development.

Core Compound Properties
1-Isocyanato-4-phenylmethoxybenzene is an aromatic isocyanate with the chemical formula

C₁₄H₁₁NO₂. The presence of the highly reactive isocyanate group (-N=C=O) and the benzyloxy

moiety confers upon it specific chemical characteristics and potential for biological activity.
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Property Value Reference

IUPAC Name
1-isocyanato-4-

phenylmethoxybenzene
[1]

Synonyms
4-Benzyloxyphenyl isocyanate,

p-Benzyloxyphenyl isocyanate
[1]

CAS Number 50528-73-9 [1]

Molecular Formula C₁₄H₁₁NO₂ [1]

Molecular Weight 225.24 g/mol [1]

Appearance
Not explicitly stated, likely a

solid or liquid

Solubility Reacts with water [2]

Synthesis and Experimental Protocols
While a specific, detailed experimental protocol for the synthesis of 1-isocyanato-4-

phenylmethoxybenzene is not readily available in the reviewed literature, its synthesis can be

inferred from established methods for isocyanate preparation. The two most probable synthetic

routes are the phosgenation of 4-benzyloxyaniline and the Curtius rearrangement of 4-

benzyloxybenzoyl azide.

Method 1: Phosgenation of 4-Benzyloxyaniline
This is a common industrial method for producing isocyanates.[2] It involves the reaction of the

corresponding primary amine with phosgene (COCl₂) or a phosgene equivalent like

triphosgene.

Reaction Scheme:

4-Benzyloxyaniline 1-Isocyanato-4-phenylmethoxybenzeneCOCl₂ or (COCl₂)₃
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Caption: Phosgenation of 4-benzyloxyaniline.

Detailed Experimental Protocol (Proposed):

A detailed protocol for the synthesis of 4-benzyloxyaniline hydrochloride from 4-nitrophenol has

been described, which can then be neutralized to yield 4-benzyloxyaniline.[3]

Step 1: Synthesis of 4-Benzyloxyaniline. 4-benzyloxyaniline can be prepared by the

benzylation of 4-nitrophenol to form 4-benzyloxynitrobenzene, followed by reduction of the

nitro group.[3] Alternatively, 4-benzyloxyaniline hydrochloride can be treated with a base to

obtain the free amine.[2]

Step 2: Phosgenation. In a well-ventilated fume hood, a solution of 4-benzyloxyaniline in an

inert solvent (e.g., dichloromethane) would be added dropwise to a stirred solution of

triphosgene in the same solvent at a controlled temperature (typically 0 °C).[4] An organic

base, such as triethylamine, is then added to neutralize the hydrogen chloride formed during

the reaction.[4] The reaction mixture is then typically stirred for several hours at room

temperature.

Step 3: Work-up and Purification. After the reaction is complete, the solvent is removed

under reduced pressure. The crude product can then be purified by distillation or sublimation

to yield 1-isocyanato-4-phenylmethoxybenzene.[4]

Method 2: Curtius Rearrangement
The Curtius rearrangement is a versatile laboratory-scale method for converting carboxylic

acids into isocyanates via an acyl azide intermediate.[5][6][7][8]

Reaction Scheme:

4-Benzyloxybenzoic acid 4-Benzyloxybenzoyl azideSOCl₂, NaN₃ or DPPA 1-Isocyanato-4-phenylmethoxybenzeneHeat (Δ)
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Caption: Curtius rearrangement for isocyanate synthesis.
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Detailed Experimental Protocol (Proposed):

Step 1: Formation of 4-Benzyloxybenzoyl Azide. 4-Benzyloxybenzoic acid would first be

converted to its acyl chloride using a reagent like thionyl chloride (SOCl₂). The resulting acyl

chloride is then reacted with sodium azide (NaN₃) to form 4-benzyloxybenzoyl azide.

Alternatively, the acyl azide can be formed in one step from the carboxylic acid using

diphenylphosphoryl azide (DPPA).[7]

Step 2: Thermal Rearrangement. The 4-benzyloxybenzoyl azide is then heated in an inert

solvent (e.g., toluene). This induces the rearrangement, with the loss of nitrogen gas, to form

1-isocyanato-4-phenylmethoxybenzene.[5][8] The reaction progress can be monitored by the

cessation of nitrogen evolution.

Step 3: Isolation. The isocyanate can be isolated by removal of the solvent under reduced

pressure.

Reactivity and Potential Applications
Isocyanates are highly reactive electrophiles that readily react with nucleophiles such as

alcohols, amines, and water.[2] This reactivity makes 1-isocyanato-4-phenylmethoxybenzene a

valuable intermediate for the synthesis of a variety of derivatives, including carbamates (from

reaction with alcohols), ureas (from reaction with amines), and other heterocyclic compounds.

The benzyloxyphenyl moiety is a common scaffold in medicinal chemistry, with derivatives

exhibiting a range of biological activities. This suggests that 1-isocyanato-4-

phenylmethoxybenzene could serve as a key building block for the development of novel

therapeutic agents.

Biological Activity of Benzyloxyphenyl Derivatives
While no direct biological data for 1-isocyanato-4-phenylmethoxybenzene has been found,

numerous studies have highlighted the pharmacological importance of compounds containing

the benzyloxyphenyl group.

Inhibition of STAT3 Signaling Pathway
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Derivatives of benzyloxyphenyl-methylaminophenol have been identified as inhibitors of the

STAT3 signaling pathway, which is a crucial target in cancer therapy. Some of these

compounds have shown potent antiproliferative activity against cancer cell lines.

Signaling Pathway Diagram:
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Caption: Inhibition of the STAT3 signaling pathway.
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Androgen Receptor Antagonism
N-(4-(Benzyloxy)-phenyl)-sulfonamide derivatives have been discovered as novel antagonists

of the human androgen receptor, targeting the activation function 2 (AF2) region.[9] These

compounds have shown potential in inhibiting tumor growth in prostate cancer models.[9]

Logical Relationship Diagram:
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Caption: Mechanism of androgen receptor antagonism.

Conclusion
1-Isocyanato-4-phenylmethoxybenzene is a reactive chemical intermediate with significant

potential for application in organic synthesis and drug discovery. While specific experimental

data for this compound is limited in the public domain, its synthesis can be readily achieved

through established chemical transformations. The prevalence of the benzyloxyphenyl moiety

in biologically active molecules underscores the potential of 1-isocyanato-4-
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phenylmethoxybenzene as a valuable precursor for the development of novel therapeutics

targeting a range of diseases, including cancer. Further research into the synthesis,

characterization, and biological evaluation of this compound and its derivatives is warranted to

fully explore its potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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